Cas no 1355232-28-8 (4-Methyl-6-piperazin-1-yl-nicotinonitrile)

4-Methyl-6-piperazin-1-yl-nicotinonitrile is a heterocyclic compound featuring a pyridine core substituted with a methyl group at the 4-position and a piperazinyl group at the 6-position, along with a nitrile functional group. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as a key intermediate in the synthesis of biologically active molecules. The piperazine moiety enhances binding affinity to various receptors, while the nitrile group offers reactivity for further derivatization. Its well-defined chemical properties and stability make it suitable for use in medicinal chemistry research, including the development of kinase inhibitors and CNS-targeting compounds. The compound is typically handled under controlled conditions due to its reactive functional groups.

4-Methyl-6-piperazin-1-yl-nicotinonitrile structure

1355232-28-8 structure

Product Name:4-Methyl-6-piperazin-1-yl-nicotinonitrile

CAS No:1355232-28-8

MF:C₁₁H₁₄N₄

MW:202.255661487579

CID:5159693

Update Time:2025-05-26

4-Methyl-6-piperazin-1-yl-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Methyl-6-piperazin-1-yl-nicotinonitrile
- 3-Pyridinecarbonitrile, 4-methyl-6-(1-piperazinyl)-
- Inchi： 1S/C11H14N4/c1-9-6-11(14-8-10(9)7-12)15-4-2-13-3-5-15/h6,8,13H,2-5H2,1H3
- InChI Key： OAOAHFDAFKFCIL-UHFFFAOYSA-N
- SMILES： C1=NC(N2CCNCC2)=CC(C)=C1C#N

4-Methyl-6-piperazin-1-yl-nicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM500379-1g	4-Methyl-6-(piperazin-1-yl)nicotinonitrile	1355232-28-8	97%	1g	$1190	2022-09-03

4-Methyl-6-piperazin-1-yl-nicotinonitrile Related Literature

1. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

Additional information on 4-Methyl-6-piperazin-1-yl-nicotinonitrile

Recent Advances in the Study of 4-Methyl-6-piperazin-1-yl-nicotinonitrile (CAS: 1355232-28-8)

4-Methyl-6-piperazin-1-yl-nicotinonitrile (CAS: 1355232-28-8) has emerged as a compound of significant interest in chemical biology and medicinal chemistry research. This heterocyclic compound, featuring a pyridine core substituted with a piperazine moiety and a nitrile group, has shown promising pharmacological properties in recent studies. The compound's unique structural features make it an attractive scaffold for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

Recent investigations into 1355232-28-8 have focused on its potential as a selective kinase inhibitor. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-Methyl-6-piperazin-1-yl-nicotinonitrile exhibits nanomolar inhibitory activity against several tyrosine kinases implicated in cancer progression. The compound's binding mode was elucidated through X-ray crystallography, revealing key interactions with the kinase hinge region and allosteric pockets. These structural insights have guided further optimization efforts to improve potency and selectivity.

In addition to its kinase inhibitory properties, research has explored the compound's potential in neurological disorders. A preclinical study in 2024 reported that 4-Methyl-6-piperazin-1-yl-nicotinonitrile shows blood-brain barrier permeability and neuroprotective effects in animal models of neurodegenerative diseases. The piperazine moiety appears to contribute significantly to the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

The synthetic routes to 1355232-28-8 have been refined in recent years, with several research groups reporting improved yields and scalability. A 2023 publication in Organic Process Research & Development described a novel catalytic system for the efficient construction of the pyridine core, reducing production costs while maintaining high purity. These advances in synthetic methodology have facilitated broader investigation of structure-activity relationships around this scaffold.

Current research directions include the development of 4-Methyl-6-piperazin-1-yl-nicotinonitrile derivatives with enhanced target selectivity and reduced off-target effects. Computational modeling studies published in early 2024 have identified several promising structural modifications that may improve the compound's therapeutic index. These findings are being actively pursued in both academic and industrial laboratories, with several patent applications filed in the past year covering novel analogs and formulations.

As research on 1355232-28-8 continues to advance, this compound represents an important case study in rational drug design and the translation of chemical biology discoveries into potential therapeutic candidates. The growing body of evidence suggests that 4-Methyl-6-piperazin-1-yl-nicotinonitrile and its derivatives may have applications across multiple therapeutic areas, warranting continued investigation and development.